Cas no 327-91-3 (Benzene,1-chloro-5-fluoro-2,4-dinitro-)

Benzene,1-chloro-5-fluoro-2,4-dinitro- structure
327-91-3 structure
Product Name:Benzene,1-chloro-5-fluoro-2,4-dinitro-
CAS No:327-91-3
MF:C6H2ClFN2O4
MW:220.54248380661
CID:321880
PubChem ID:223079
Update Time:2025-09-28

Benzene,1-chloro-5-fluoro-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-5-fluoro-2,4-dinitro-
    • 1-Chloro-5-fluoro-2,4-dinitrobenzene
    • 1-Chlor-5-fluor-2,4-dinitro-benzol
    • 1-Chloro-2,4-dinitro-5-fluorobenzene
    • 1-chloro-5-fluoro-2,4-dinitro-benzene
    • 1-Fluor-3-chlor-4,6-dinitrobenzol
    • 3-Chlor-1-fluor-4,6-dinitro-benzol
    • 4-Fluor-6-chlor-1,3-dinitro-benzol
    • 5-Fluor-1-chlor-2,4-dinitro-benzol
    • RXVKLMKODREOIW-UHFFFAOYSA
    • NSC10240
    • InChI=1/C6H2ClFN2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
    • FT-0631961
    • 1-Chloro-5-fluoro-2,4-dinitrobenzene, AldrichCPR
    • MFCD00047671
    • RXVKLMKODREOIW-UHFFFAOYSA-
    • 1-chloranyl-5-fluoranyl-2,4-dinitro-benzene
    • A821417
    • NSC-10240
    • Benzene, 1-chloro-5-fluoro-2,4-dinitro-
    • SCHEMBL8967138
    • 327-91-3
    • DTXSID90278832
    • DB-048266
    • Inchi： 1S/C6H2ClFN2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
    • InChI Key： RXVKLMKODREOIW-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 219.96900
  • Monoisotopic Mass: 219.9687124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Melting Point: 74°C
  • PSA: 91.64000
  • LogP: 3.34190

Benzene,1-chloro-5-fluoro-2,4-dinitro- Security Information

Benzene,1-chloro-5-fluoro-2,4-dinitro- Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-chloro-5-fluoro-2,4-dinitro- Pricemore >>

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